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Compound of Interest

Compound Name: Yatein

Cat. No.: B1682354

Yatein: A Comprehensive Technical Guide

This technical guide provides an in-depth overview of the chemical structure, properties,
biological activities, and experimental methodologies related to Yatein. It is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Structure and Properties

Yatein, also known as Deoxypodorhizone or (-)-Yatein, is a lignan belonging to the
dibenzylbutyrolactone class.[1][2] It is a naturally occurring compound found in various plant
species, including Calocedrus formosana, Austrocedrus chilensis, and Anthriscus sylvestris.[2]

[3]

Table 1: Chemical Identifiers and Properties of Yatein
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Property Value Reference
(3R,4R)-4-(1,3-benzodioxol-5-
IUPAC Name yimethyl)-3-1(34,5- [1]
trimethoxyphenyl)methyljoxola
n-2-one
Molecular Formula C22H2407 [1][4]
Molecular Weight 400.4 g/mol [1114]
CAS Number 40456-50-6 [1]
Appearance Solid [2]
Purity =>98% (by HPLC) [4]
Solubility Soluble in DMSO [2][4]
Storage Short term: 0°C; Long term: )

-20°C, desiccated

Computed XlogP

3.8

[1]

COC1=CC(=CC(=C10C)OC)C

SMILES [C@@H]2--INVALID-LINK-- [1]
CC3=CC4=C(C=C3)0C04
GMLDZDDTZKXJLU-

InChl Key [1]

JKSUJKDBSA-N

Table 2: Spectroscopic Data for Yatein

Spectroscopy Data

Spectral data is available in public databases
13C NMR

such as PubChem.

NIST Number: 413173; Top Peak m/z: 182;
GC-MS Second Highest m/z: 135; Third Highest m/z:

181.
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Biological Activities and Mechanism of Action

Yatein exhibits a range of biological activities, including anticancer, antiviral, and enzyme
inhibitory effects.

Anticancer Activity

Yatein has demonstrated significant cytotoxic effects against various cancer cell lines.

Table 3: In Vitro Anticancer Activity of Yatein

Cell Line Cancer Type IC50 Reference

Non-small cell lung
A549 3.5uM [2]
cancer (NSCLC)

Non-small cell lung
CL1-5 1.9 uM [2]
cancer (NSCLC)

~25 pg/mL (caused

P3X Murine myeloma
~75% cell death)

The anticancer mechanism of Yatein involves the induction of apoptosis and the production of
reactive oxygen species (ROS) in cancer cells.[2] Due to its structural similarity to
podophyllotoxin, a well-known anticancer agent, it is suggested that Yatein may also target the
microtubular apparatus, leading to cell cycle arrest and apoptosis.

The following diagram illustrates a plausible signaling pathway for Yatein-induced apoptosis,
integrating the known effects of ROS and potential microtubule disruption leading to the
activation of the JNK pathway and ultimately, the intrinsic and extrinsic apoptosis pathways.
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Seed cancer cells in a
96-well plate and incubate for 24h

Treat cells with varying
concentrations of Yatein

Incubate for 48-72 hours

Add MTT solution to each well
and incubate for 4 hours

P

Living cells convert MTT Add DMSO or other solvent
to purple formazan crystals

to dissolve formazan crystals

Measure absorbance at 570 nm
using a plate reader

Calculate cell viability and IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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